Cas no 1501943-10-7 (Trigothysoid P)

Trigothysoid P structure
Trigothysoid P structure
Product Name:Trigothysoid P
CAS No:1501943-10-7
MF:C44H58O12
MW:0
CID:4742442
PubChem ID:168013516
Update Time:2024-11-05

Trigothysoid P Chemical and Physical Properties

Names and Identifiers

    • Trigothysoid P
    • Butanoic acid, 3-methyl-, (2S,4S,4aS,5R,7R,10S,11S,12Z,14E,17aS,18S,20R,20aS,21S,21aR,22aS,23S,23aR,24R,26S,27R)-4,4a,5,6,7,8,9,10,11,16,17a,18,19,20,20a,21,21a,22a,23,23a-eicosahydro-4a,5,20a,21-tetrahydroxy-5,18,21a,26,27-pentamethyl-16-oxo-2-phenyl-4,24-methano-2,20,23-(epoxymetheno)-7,10-methano...
    • AKOS040763210
    • 1501943-10-7
    • Inchi: InChI=1S/C44H58O12/c1-22(2)19-32(46)51-29-15-11-12-16-31(45)52-34-23(3)20-30-41(34,49)38(47)40(7)36(53-40)33-37-43(50,39(6,48)21-26-17-18-28(29)24(26)4)35-25(5)42(30,33)56-44(54-35,55-37)27-13-9-8-10-14-27/h8-16,22-26,28-30,33-38,47-50H,17-21H2,1-7H3
    • InChI Key: RWZNHRBBFPIOQX-UHFFFAOYSA-N
    • SMILES: CC(C)CC(=O)OC1\C=C/C=C/C(=O)OC2C(C)CC3C2(O)C(O)C2(C)OC2C2C4OC5(OC(C(C)C32O5)C4(O)C(C)(O)CC2CCC1C2C)c1ccccc1 |c:8,t:10|

Computed Properties

  • Exact Mass: 778.39282728g/mol
  • Monoisotopic Mass: 778.39282728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 5
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 174Ų

Trigothysoid P Security Information

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